Cas no 2138094-93-4 (tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate
• CAS No: 2138094-93-4
• MF: C₁₆H₂₈INO₃
• MW: 409.302897453308
• CID: 6142968
• PubChem ID: 165962082
• Update Time: 2025-07-18

tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate
• EN300-1135974
• 2138094-93-4

• Inchi： 1S/C16H28INO3/c1-15(2,3)21-14(19)18-10-8-16(12-17,9-11-18)20-13-6-4-5-7-13/h13H,4-12H2,1-3H3
• InChI Key： HBYDKEQSKQESMN-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCCC1

Computed Properties

• Exact Mass: 409.11139g/mol
• Monoisotopic Mass: 409.11139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 2138094-93-4)

Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate, identified by the chemical identifier CAS No. 2138094-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group, a cyclopentyloxy moiety, and an iodomethyl substituent, contribute to its distinct chemical properties and make it a valuable intermediate in synthetic chemistry.

The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution within the body. Additionally, the cyclopentyloxy substituent at the 4-position introduces steric hindrance and influences the compound's interactions with biological targets. The iodomethyl group serves as a versatile handle for further functionalization, enabling chemists to modify or attach other pharmacophores for targeted drug design.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in medicinal chemistry. These compounds have been explored for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The structural motif of piperidine-1-carboxylate is particularly noteworthy, as it can be modified to enhance binding affinity and selectivity against specific biological targets.

Recent studies have highlighted the significance of Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate in the synthesis of novel bioactive molecules. Researchers have leveraged its unique structural features to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous pathological processes. The iodomethyl group has been particularly useful in cross-coupling reactions, allowing for efficient introduction of complex side chains that can modulate biological activity.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as a building block for drug candidates. Its ability to undergo selective modifications makes it an attractive choice for structure-activity relationship (SAR) studies. By varying the substituents attached to the piperidine core, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

Advances in synthetic methodologies have further enhanced the utility of Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks. These methods have been instrumental in generating derivatives with improved solubility, metabolic stability, and target engagement.

The compound's relevance extends beyond academic research; it has found applications in industrial settings where high-throughput screening (HTS) is employed to identify lead compounds for drug development. Its well-defined structure and predictable reactivity make it an ideal candidate for library synthesis programs aimed at discovering novel therapeutic agents.

Future directions in the study of Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate may include exploring its role in developing treatments for emerging infectious diseases or rare genetic disorders. The flexibility offered by its structural framework allows for innovative approaches to address unmet medical needs. Collaborative efforts between academia and industry are likely to drive further exploration of this compound's potential applications.

In conclusion, Tert-butyl 4-(cyclopentyloxy)-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 2138094-93-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and synthetic versatility position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic opportunities, this compound is poised to play an integral role in shaping the future of medicine.